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Compound of Interest

Compound Name: Fmoc-Glu(O-2-PhiPr)-OH

Cat. No.: B7766499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-Glu(O-2-PhiPr)-OH is a quasi-orthogonally protected glutamic acid derivative that

serves as a critical building block in modern solid-phase peptide synthesis (SPPS). Its unique

2-phenylisopropyl (2-PhiPr) ester side-chain protection allows for selective deprotection under

mildly acidic conditions, enabling the synthesis of complex cyclic and side-chain modified

peptides. This guide provides an in-depth overview of its properties, experimental protocols for

its use in synthesizing lactam-bridged peptides, and its application in the development of

bioactive peptides such as cathelicidin analogues.

Core Compound Data
The fundamental properties of Fmoc-Glu(O-2-PhiPr)-OH are summarized below, providing

essential information for its handling, storage, and application in peptide synthesis.
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Property Value Citations

CAS Number 200616-39-3 [1]

Molecular Formula C₂₉H₂₉NO₆ [1]

Molecular Weight 487.54 g/mol [1]

Appearance White to slight yellow powder [1]

Purity ≥95.0% (HPLC), ≥97% (TLC) [1]

Storage Long term: -20°C to -80°C

Experimental Protocols
Fmoc-Glu(O-2-PhiPr)-OH is particularly valuable for the on-resin synthesis of side-chain to

side-chain lactam-bridged peptides, often in combination with an orthogonally protected lysine

residue like Fmoc-Lys(Mtt)-OH.[1] The selective and simultaneous deprotection of the 2-PhiPr

and Mtt groups under mild acidic conditions, followed by on-resin cyclization, is a key

advantage.

General Solid-Phase Peptide Synthesis (SPPS) Workflow
The synthesis of a linear peptide on a solid support using Fmoc chemistry follows a repetitive

cycle of deprotection, coupling, and washing steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fmoc-Glu(O-2-PhiPr)-OH Novabiochem 200616-39-3 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Fmoc-Glu(O-2-PhiPr)-OH for
Advanced Peptide Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7766499#cas-number-for-fmoc-glu-o-2-phipr-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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